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Compound of Interest

Compound Name: 3-Butenal

Cat. No.: B104185 Get Quote

3-Butenal: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Butenal (CAS No. 7319-38-2), a reactive aldehyde with significant potential in

organic synthesis and as a versatile chemical intermediate. This document details its

physicochemical characteristics, spectral data, and provides an experimental protocol for its

synthesis.

Physical and Chemical Properties
3-Butenal, also known as vinylacetaldehyde, is a colorless to light yellow liquid with a strong,

pungent odor.[1] It is a highly flammable compound and should be handled with appropriate

safety precautions in a well-ventilated area.[1][2] Key physical and chemical properties are

summarized in the tables below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₄H₆O [3]

Molecular Weight 70.09 g/mol [3]

CAS Number 7319-38-2 [3]

IUPAC Name but-3-enal [4]

Synonyms
Vinylacetaldehyde, 3-Buten-1-

al
[4]

Appearance Colorless to light yellow liquid [1]

Odor Strong, pungent [1]

Physicochemical Data
Property Value Source(s)

Boiling Point 68.4 °C at 760 mmHg [2]

98 °C [1]

Melting Point -96 °C [1]

-77 °C (estimate) [2]

Density 0.805 g/cm³ [2]

Vapor Pressure 140 mmHg at 25°C [2]

Solubility in water
35,540 mg/L at 25 °C

(estimated)
[5]

LogP (o/w) 0.76140 [2]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3-Butenal. Below is a

summary of available spectral information.
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Mass Spectrometry (GC-MS)
The mass spectrum of 3-Butenal is available in public databases such as PubChem.[4] The

fragmentation pattern obtained from GC-MS analysis can be used for its unambiguous

identification in complex mixtures.

Infrared (IR) Spectroscopy
The vapor phase IR spectrum of 3-Butenal is also publicly available.[4][6] Key characteristic

absorption bands would include:

~1730 cm⁻¹: C=O stretching vibration of the aldehyde group.

~2720 and ~2820 cm⁻¹: C-H stretching vibrations of the aldehyde group.

~1640 cm⁻¹: C=C stretching vibration of the vinyl group.

~3080 cm⁻¹: =C-H stretching vibration of the vinyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While readily available experimental spectra for 3-Butenal are not widespread, predicted ¹H

and ¹³C NMR data can be found in chemical databases. These predictions are based on the

molecule's structure and can serve as a useful reference.

Chemical Reactivity and Stability
3-Butenal is a reactive molecule due to the presence of both an aldehyde functional group and

a carbon-carbon double bond. It can undergo a variety of chemical transformations, including:

Nucleophilic addition to the carbonyl group.

Electrophilic addition to the double bond.

Oxidation of the aldehyde to a carboxylic acid.

Reduction of the aldehyde to an alcohol.
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The compound is known to be unstable and can discolor over time, turning from yellow to

brown and then black, even when stored under cooling and a nitrogen atmosphere.[1] For this

reason, it is often used immediately after preparation or stored with a stabilizer.

Experimental Protocols
Synthesis of 3-Butenal
A convenient method for the multigram synthesis of 3-Butenal involves the reaction of aqueous

glyoxal with allyl bromide.[7]

Materials:

Aqueous glyoxal (40% solution)

Allyl bromide

Suitable solvent (e.g., water)

Base (e.g., sodium carbonate)

Apparatus for distillation

Procedure: A detailed, step-by-step protocol would typically be adapted from the primary

literature. The general workflow for such a synthesis is outlined in the diagram below. The

reaction proceeds via a nucleophilic attack of the enolate derived from glyoxal on allyl bromide,

followed by decarboxylation.

Aqueous Glyoxal +
Allyl Bromide

Reaction under
basic conditions

Reaction Work-up and
Extraction

Quenching Purification by
Distillation

Crude Product Pure 3-ButenalPurified Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3-Butenal.

Safety and Handling
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3-Butenal is irritating to the eyes and skin, and direct contact should be avoided.[1] It is a

highly flammable liquid and should be kept away from open flames and high-temperature

sources.[1][2] When handling this compound, it is essential to wear appropriate personal

protective equipment, including safety glasses and chemical-resistant gloves.[1] Work should

be conducted in a well-ventilated fume hood. Due to its instability, 3-Butenal should be stored

in a cool, dark place under an inert atmosphere.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b104185?utm_src=pdf-body
https://www.chembk.com/en/chem/3-butenal
https://www.chembk.com/en/chem/3-butenal
https://www.lookchem.com/ProductWholeProperty_LCPL40404.htm
https://www.chembk.com/en/chem/3-butenal
https://www.benchchem.com/product/b104185?utm_src=pdf-body
https://www.chembk.com/en/chem/3-butenal
https://www.benchchem.com/product/b104185?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3-butenal
https://www.lookchem.com/ProductWholeProperty_LCPL40404.htm
https://www.chemsrc.com/en/cas/7319-38-2_410294.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butenal
http://www.thegoodscentscompany.com/data/rw1587701.html
https://spectrabase.com/compound/6phM9VSJsdn
https://www.semanticscholar.org/paper/An-Improved-Synthetic-Preparation-of-3-Butenal-Crimmins-Kirincich/f97578d2692ac40f524d1a1db062a9e3155f2fee
https://www.semanticscholar.org/paper/An-Improved-Synthetic-Preparation-of-3-Butenal-Crimmins-Kirincich/f97578d2692ac40f524d1a1db062a9e3155f2fee
https://www.benchchem.com/product/b104185#physical-and-chemical-properties-of-3-butenal
https://www.benchchem.com/product/b104185#physical-and-chemical-properties-of-3-butenal
https://www.benchchem.com/product/b104185#physical-and-chemical-properties-of-3-butenal
https://www.benchchem.com/product/b104185#physical-and-chemical-properties-of-3-butenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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